Tetramethyl butane-1,1,4,4-tetracarboxylate

• IUPAC Name: tetramethyl butane-1,1,4,4-tetracarboxylate
• InChI: InChI=1S/C12H18O8/c1-17-9(13)7(10(14)18-2)5-6-8(11(15)19-3)12(16)20-4/h7-8H,5-6H2,1-4H3
• InChI Key: KWNMXJHVMRBPQB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CCC(C(=O)OC)C(=O)OC)C(=O)OC
• Molecular Formula: C12H18O8
• DSSTOX Substance ID: DTXSID10512821
• Molecular Weight: 290.27 g/mol
• CAS RN: 62512-67-8

Description

Tetramethyl butane-1,1,4,4-tetracarboxylate is a chemical compound with the molecular formula C12H18O8. It is used as a building block for the synthesis of specialized polymers for the formulation of resins, polymers, coatings, and adhesives.

Molecular Structure Analysis

This compound contains a total of 38 atoms; 18 Hydrogen atoms, 12 Carbon atoms, and 8 Oxygen atoms. It has a total of 37 bonds; 19 non-H bonds, 4 multiple bonds, 11 rotatable bonds, 4 double bonds, and 4 esters (aliphatic).

Scientific Research Applications

1. Chemical Analysis and Structure

• Tetramethyl butane-1,1,4,4-tetracarboxylate's intermediates, such as tecarhydrophthalic acid, are crucial in chemical synthesis processes. The analytical methods for these intermediates are well-established, offering precision and simplicity in operations (Xiao, 2013).
• The crystal structure of its coordination complex reveals a unique distorted trigonal-planar coordination, contributing to the understanding of molecular geometry in chemical compounds (Frenzel et al., 2016).

2. Electrochemical Applications

• Electrochemical oxidation studies of tetramethyl esters of this compound have shown the potential for efficient cyclization processes, leading to the formation of various esters and hydroxymethylated products (Elinson et al., 1992).

3. Material Science and Stability Analysis

• The compound is used in the identification and application of host compounds, with its rigid anti-conformation offering valuable insights for material science research (Barton et al., 2013).
• It plays a role in the synthesis of polyimides, demonstrating improved thermal properties and potential applications in various industrial materials (Schramm et al., 2012).

4. Coordination Chemistry and Complex Formation

• The compound is central to the preparation of metal complexes, impacting the development of functional materials, photosensitive materials, and medical polymers (Zhang & Qi, 2019).
• Studies on butane-1,2,3,4-tetracarboxylato bridged cobalt(II) complexes reveal insights into supramolecular architecture and magnetic properties (Zhu et al., 2011).

5. Synthesis Processes

• The synthesis of butane tetracarboxylic acid from this compound involves a multi-step process, highlighting the complexity and efficiency of chemical reactions (Xuan, 2012).

Safety and Hazards

Tetramethyl butane-1,1,4,4-tetracarboxylate may be harmful if swallowed, cause skin irritation, serious eye irritation, and may cause respiratory irritation.